Cas no 1177279-41-2 (1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid
• CAS No: 1177279-41-2
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 4575209
• PubChem ID: 45282538
• Update Time: 2025-06-13

1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1,3-dimethyl-5-[(tetrahydro-2H-pyran-2-yl)methoxy]-
• 1,3-Dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic Acid
• 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H18N2O4/c1-8-10(12(15)16)11(14(2)13-8)18-7-9-5-3-4-6-17-9/h9H,3-7H2,1-2H3,(H,15,16)
• InChI Key： NPUJTINVIRSXNI-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC2OCCCC2)=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 254.127
• Monoisotopic Mass: 254.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2

1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid

Introduction to 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid (CAS No. 1177279-41-2)

1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid, with the CAS number 1177279-41-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid make it a promising candidate for various therapeutic applications.

The molecular structure of 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with two methyl groups at positions 1 and 3, and a methoxy group attached to a tetrahydrofuran (oxane) ring at position 5. The carboxylic acid functional group at position 4 further enhances its chemical reactivity and biological activity. This combination of functional groups provides a robust platform for the development of new drugs targeting specific biological pathways.

Recent studies have highlighted the potential of 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid has shown promising antiviral activity against several viral strains. A research team from the University of California reported that this compound effectively inhibits the replication of human cytomegalovirus (HCMV) by interfering with viral DNA synthesis. The antiviral efficacy was attributed to its ability to disrupt the viral replication machinery without causing significant cytotoxicity to host cells.

The anticancer potential of 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression at the G2/M phase. These findings suggest that 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid could be a valuable lead compound for the development of new anticancer therapies.

The pharmacokinetic properties of 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid have been extensively studied to assess its suitability for drug development. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, it shows low toxicity in animal models, which is crucial for its potential use in clinical settings.

The synthetic route for producing 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyrazole ring through a condensation reaction between hydrazine and an appropriate carbonyl compound, followed by substitution reactions to introduce the methyl and methoxy groups. The final step involves carboxylation to introduce the carboxylic acid functional group. These synthetic methods are scalable and can be adapted for large-scale production.

In conclusion, 1,3-dimethyl-5-(oxan-2-ylmethoxy)-1H-pyrazole-4-carboxylic acid (CAS No. 1177279-41-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.